Cas no 2228819-58-5 (methyl 2-(3-amino-1-fluoropropyl)benzoate)

• Product Name: methyl 2-(3-amino-1-fluoropropyl)benzoate
• CAS No: 2228819-58-5
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6109663
• PubChem ID: 165835331
• Update Time: 2025-05-20

methyl 2-(3-amino-1-fluoropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-amino-1-fluoropropyl)benzoate
• 2228819-58-5
• EN300-1792137

• Inchi： 1S/C11H14FNO2/c1-15-11(14)9-5-3-2-4-8(9)10(12)6-7-13/h2-5,10H,6-7,13H2,1H3
• InChI Key： HDECOFCCTGVGJR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(=O)OC)CCN

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-(3-amino-1-fluoropropyl)benzoate

Methyl 2-(3-amino-1-fluoropropyl)benzoate (CAS No. 2228819-58-5): A Comprehensive Overview

Methyl 2-(3-amino-1-fluoropropyl)benzoate, a compound with the CAS registry number 2228819-58-5, is a chemically synthesized organic compound that has garnered attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of benzoate esters, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a benzoate group attached to a methyl ester, with a substituted propyl chain containing both amino and fluoro functionalities. This combination of functional groups imparts versatile chemical reactivity and biological activity, making it a subject of interest for researchers and industry professionals alike.

The synthesis of methyl 2-(3-amino-1-fluoropropyl)benzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. The introduction of the amino and fluoro groups on the propyl chain is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with global sustainability goals.

One of the most notable features of methyl 2-(3-amino-1-fluoropropyl)benzoate is its ability to participate in various chemical transformations due to its reactive functional groups. The amino group (-NH₂) can act as a nucleophile in substitution reactions, while the fluoro group (-F) can serve as an electron-withdrawing substituent, influencing the reactivity of adjacent groups. This dual functionality makes the compound a valuable building block in organic synthesis, particularly in the development of bioactive molecules.

Recent studies have explored the application of methyl 2-(3-amino-1-fluoropropyl)benzoate in drug discovery. Researchers have investigated its potential as a precursor for bioisosteric replacements in lead compounds, where it can serve as an alternative to less favorable functional groups while retaining biological activity. For instance, its use in designing inhibitors for kinase enzymes has shown promise, highlighting its role in medicinal chemistry.

In addition to its pharmaceutical applications, methyl 2-(3-amino-1-fluoropropyl)benzoate has also found utility in agrochemicals. Its ability to interact with plant enzymes and microbial pathways makes it a candidate for developing new classes of pesticides or growth regulators. Field trials conducted under controlled conditions have demonstrated moderate efficacy against certain pests, although further optimization is required for commercial viability.

The physical and chemical properties of methyl 2-(3-amino-1-fluoropropyl)benzoate are well-documented. It exists as a crystalline solid at room temperature with a melting point around 140°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals absorption bands characteristic of aromatic systems, which can be exploited for analytical purposes.

From an environmental perspective, understanding the fate and transport of methyl 2-(3-amino-1-fluoropropyl)benzoate is crucial for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes biodegradation via microbial action, albeit at a slower rate compared to simpler organic compounds. This suggests that while it poses minimal risk under normal usage conditions, proper disposal protocols should be followed to minimize environmental contamination.

In conclusion, methyl 2-(3-amino-1-fluoropropyl)benzoate (CAS No. 2228819-58-5) is a versatile compound with significant potential across multiple industries. Its unique combination of functional groups enables diverse applications in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new avenues for its utilization while addressing challenges related to synthesis efficiency and environmental impact. As scientific understanding evolves, this compound is poised to play an increasingly important role in advancing modern chemistry.